Cas no 172476-18-5 (5-(7-Chloro-4-quinolinyl)amino-2-hydroxybenzaldehyde)

• Product Name: 5-(7-Chloro-4-quinolinyl)amino-2-hydroxybenzaldehyde
• CAS No: 172476-18-5
• MF: C₁₆H₁₁ClN₂O₂
• MW: 298.723742723465
• CID: 905659
• PubChem ID: 46781008
• Update Time: 2025-06-13

5-(7-Chloro-4-quinolinyl)amino-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[(7-Chloro-4-quinolinyl)amino]-2-hydroxybenzaldehyde
• LogP
• 5-[(7-chloroquinolin-4-yl)amino]-2-hydroxybenzaldehyde
• DTXSID90675761
• J-010823
• DB-306396
• 5-((7-Chloroquinolin-4-yl)amino)-2-hydroxybenzaldehyde
• 172476-18-5
• AKOS027447352
• 5-(7-Chloro-4-quinolinyl)amino-2-hydroxybenzaldehyde

• Inchi： 1S/C16H11ClN2O2/c17-11-1-3-13-14(5-6-18-15(13)8-11)19-12-2-4-16(21)10(7-12)9-20/h1-9,21H,(H,18,19)
• InChI Key： AZKNHPGTHFOACE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2NC1C=CC(=C(C=O)C=1)O

Computed Properties

• Exact Mass: 298.05100
• Monoisotopic Mass: 298.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.2A^2

Experimental Properties

• Boiling Point: 443.729°C at 760 mmHg
• Flash Point: 222.16°C
• Refractive Index: 1.77
• PSA: 62.22000
• LogP: 4.22290

Additional information on 5-(7-Chloro-4-quinolinyl)amino-2-hydroxybenzaldehyde

5-(7-Chloro-4-quinolinyl)amino-2-hydroxybenzaldehyde (CAS No. 172476-18-5): A Comprehensive Overview

5-(7-Chloro-4-quinolinyl)amino-2-hydroxybenzaldehyde (CAS No. 172476-18-5) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 5-(7-chloroquinolin-4-ylamino)-2-hydroxybenzaldehyde, has been extensively studied for its potential therapeutic applications, particularly in the treatment of various diseases and conditions. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 5-(7-chloro-4-quinolinyl)amino-2-hydroxybenzaldehyde is characterized by a quinoline ring substituted with a chloro group at the 7-position and an amino group at the 4-position. The benzaldehyde moiety is attached to the quinoline ring via an amino linkage, with a hydroxyl group at the 2-position. This unique structural arrangement confers the compound with specific chemical and biological properties that make it a valuable candidate for drug development.

The synthesis of 5-(7-chloro-4-quinolinyl)amino-2-hydroxybenzaldehyde has been reported using various methodologies. One common approach involves the reaction of 7-chloroquinoline with 2-hydroxybenzaldehyde in the presence of a coupling reagent such as sodium hydride or potassium tert-butoxide. The resulting intermediate is then treated with an appropriate amine to form the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalytic approaches, which have improved the yield and purity of the compound.

In terms of biological activities, 5-(7-chloro-4-quinolinyl)amino-2-hydroxybenzaldehyde has shown promising results in several areas. Studies have demonstrated its potential as an antitumor agent, with significant inhibitory effects on various cancer cell lines. The compound has been found to induce apoptosis and cell cycle arrest, suggesting its role in modulating key signaling pathways involved in cancer progression. Additionally, it has exhibited anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Recent research has also explored the mechanism of action of 5-(7-chloro-4-quinolinyl)amino-2-hydroxybenzaldehyde. Studies have shown that it can interact with specific proteins and enzymes involved in cellular processes such as DNA replication and repair. For example, it has been reported to inhibit topoisomerase II, an enzyme crucial for DNA replication and chromosome segregation. This inhibition can lead to DNA damage and cell death in cancer cells, thereby contributing to its antitumor activity.

The pharmacokinetic properties of 5-(7-chloro-4-quinolinyl)amino-2-hydroxybenzaldehyde have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have demonstrated that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that it can be effectively absorbed and distributed in the body, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(7-chloro-4-quinolinyl)amino-2-hydroxybenzaldehyde in humans. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These trials are ongoing, and further data will be needed to fully assess its therapeutic potential.

In conclusion, 5-(7-chloro-4-quinolinyl)amino-2-hydroxybenzaldehyde (CAS No. 172476-18-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in the treatment of various diseases.